Cas no 19762-79-9 (4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-)

4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl- structure
19762-79-9 structure
Product Name:4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
CAS No:19762-79-9
MF:C11H7BrN2S
MW:279.155679941177
CID:2659986
Update Time:2023-08-06

4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-(p-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile
    • OBFUELFEAPSJNC-UHFFFAOYSA-N
    • 4-Isothiazolecarbonitrile, 3-(p-bromophenyl)-5-methyl-
    • 3-(4-bromo-phenyl)-5-methyl-isothiazole-4-carbonitrile
    • 3-(4-Bromophenyl)-5-methyl-4-isothiazolecarbonitrile #
    • Inchi: 1S/C11H7BrN2S/c1-7-10(6-13)11(14-15-7)8-2-4-9(12)5-3-8/h2-5H,1H3
    • InChI Key: OBFUELFEAPSJNC-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C(C#N)=C(C)SN=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Topological Polar Surface Area: 64.9
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